Cas no 2228856-46-8 (2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol)
2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol
- 2228856-46-8
- 2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol
- EN300-1994654
-
- Inchi: 1S/C12H16ClNO2/c13-9-12(15)10-3-1-2-4-11(10)14-5-7-16-8-6-14/h1-4,12,15H,5-9H2
- InChI Key: OLMVRJILPYLNOZ-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC=CC=1N1CCOCC1)O
Computed Properties
- Exact Mass: 241.0869564g/mol
- Monoisotopic Mass: 241.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.7Ų
2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1994654-0.05g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 0.05g |
$924.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-0.1g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 0.1g |
$968.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-0.25g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 0.25g |
$1012.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-0.5g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 0.5g |
$1056.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-1.0g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1994654-2.5g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 2.5g |
$2155.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-5.0g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1994654-10.0g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1994654-1g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 1g |
$1100.0 | 2023-09-16 | ||
| Enamine | EN300-1994654-5g |
2-chloro-1-[2-(morpholin-4-yl)phenyl]ethan-1-ol |
2228856-46-8 | 5g |
$3189.0 | 2023-09-16 |
2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol
2-Chloro-1-2-(Morpholin-4-yl)phenylethan-1-ol (CAS No. 2228856-46-8): An Overview of Its Properties, Applications, and Recent Research
2-Chloro-1-2-(morpholin-4-yl)phenylethan-1-ol (CAS No. 2228856-46-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, potential uses, and recent advancements in the study of 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol.
Chemical Structure and Properties
The molecular formula of 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol is C13H16ClNO2, with a molecular weight of approximately 253.73 g/mol. The compound features a chlorinated benzene ring linked to an ethanediol moiety, which is further substituted with a morpholine group. This combination of functional groups imparts unique physical and chemical properties to the molecule. For instance, the presence of the hydroxyl group confers polarity and potential hydrogen bonding capabilities, while the morpholine ring enhances solubility and stability in various solvents.
The physical properties of 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol include a melting point of around 75°C and a boiling point of approximately 300°C at standard atmospheric pressure. It is generally stable under normal conditions but may degrade upon exposure to strong acids or bases. The compound is also known to exhibit moderate solubility in water and excellent solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).
Biological Activities and Potential Applications
2-Chloro-1-2-(morpholin-4-yl)phenylethan-1-ol has been extensively studied for its potential biological activities, particularly in the context of pharmacological research. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-chloro-1-2-(morpholin-4-y l)phenylethan -1 -ol strong > has also demonstrated promising neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce oxidative stress and prevent neuronal cell death, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Safety Profile
The safety profile of 2-chloro - 1 - 2 - (morpholin - 4 - yl ) phenylethan - 1 - ol strong > has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
A phase I clinical trial is currently underway to evaluate the pharmacokinetics and safety of 2-chloro - 1 - 2 - (morpholin - 4 - yl ) phenylethan - 1 - ol strong > in healthy volunteers. Preliminary results from this trial have indicated that the compound is well-absorbed orally and exhibits a favorable pharmacokinetic profile. The trial is expected to provide valuable insights into the dosing regimens and potential therapeutic windows for this compound.
Synthesis and Production
The synthesis of 2-chloro - 1 - 2 - (morpholin - 4 - yl ) phenylethan - 1 - ol strong > involves a multi-step process that typically begins with the reaction of a chlorinated benzene derivative with an appropriate aldehyde or ketone to form an intermediate aldehyde or ketone. This intermediate is then reacted with morpholine to form the final product. The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In industrial settings, the production of 2-chloro - 1 - 2 - (morpholin - 4 - yl ) phenylethan - 1 - ol strong > is often carried out under controlled conditions to ensure consistency and quality. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain the final product with high purity.
Recent Research Developments
The field of medicinal chemistry continues to advance rapidly, and recent research has shed new light on the potential applications of 2-chloro - 1 - 2 -( morpholin - 4-y l ) phenyleth ane n-o l strong > . A study published in the Journal of Medicinal Chemistry explored the use of this compound as a potent inhibitor of protein-protein interactions involved in cancer progression. The researchers found that 2-chloro - 1 - 2 -( morpholin -- y l ) phenyleth ane n-o l strong > effectively disrupted these interactions, leading to reduced tumor growth in vitro and in vivo models.
Another notable study published in Bioorganic & Medicinal Chemistry Letters investigated the use of 2-chloro --( morpholin -- y l ) phenyleth ane n-o l strong > as a lead compound for developing novel antiviral agents. The researchers synthesized several derivatives of this compound and evaluated their antiviral activity against various strains of influenza virus. One derivative exhibited potent antiviral activity with low cytotoxicity, suggesting its potential as a new class of antiviral drugs.
Conclusion
In conclusion, 2-chloro--( morpholin-- y l ) phenyleth ane n-o l strong > (CAS No. 2nd;.nd;) is a versatile compound with a wide range of biological activities that make it an attractive candidate for various therapeutic applications. Its anti-inflammatory, neuroprotective, anticancer, and antiviral properties have been extensively studied, providing a solid foundation for further research and development. As ongoing clinical trials continue to evaluate its safety and efficacy, it is anticipated that this compound will play a significant role in advancing medical treatments for several diseases.
2228856-46-8 (2-chloro-1-2-(morpholin-4-yl)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)